Cas no 1864052-11-8 (2(1H)-Pyridinone, 5-chloro-3-[2-(trimethylsilyl)ethynyl]-)

5-Chloro-3-[2-(trimethylsilyl)ethynyl]-2(1H)-pyridinone is a functionalized pyridinone derivative featuring a trimethylsilyl-protected ethynyl group at the 3-position and a chloro substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions, where the silyl-protected alkyne can be selectively deprotected for further functionalization. Its structural features make it valuable in pharmaceutical and materials science research, enabling precise modifications to heterocyclic frameworks. The chloro substituent enhances reactivity for nucleophilic substitution, while the silyl group offers stability during synthetic manipulations. This compound is particularly useful in constructing complex molecular architectures requiring regio- and chemoselective control.

2(1H)-Pyridinone, 5-chloro-3-[2-(trimethylsilyl)ethynyl]- structure

1864052-11-8 structure

Product Name:2(1H)-Pyridinone, 5-chloro-3-[2-(trimethylsilyl)ethynyl]-

CAS No:1864052-11-8

MF:C₁₀H₁₂ClNOSi

MW:225.74688243866

MDL:MFCD29041085

CID:5162637

PubChem ID:121552413

Update Time:2025-05-23

2(1H)-Pyridinone, 5-chloro-3-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Pyridinone, 5-chloro-3-[2-(trimethylsilyl)ethynyl]-
- MDL： MFCD29041085
- Inchi： 1S/C10H12ClNOSi/c1-14(2,3)5-4-8-6-9(11)7-12-10(8)13/h6-7H,1-3H3,(H,12,13)
- InChI Key： IETNXEIOINXRIO-UHFFFAOYSA-N
- SMILES： C1(=O)NC=C(Cl)C=C1C#C[Si](C)(C)C

2(1H)-Pyridinone, 5-chloro-3-[2-(trimethylsilyl)ethynyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-233600-0.05g	5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol	1864052-11-8	95%	0.05g	$101.0	2024-06-19
Enamine	EN300-233600-0.1g	5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol	1864052-11-8	95%	0.1g	$152.0	2024-06-19
Enamine	EN300-233600-0.25g	5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol	1864052-11-8	95%	0.25g	$216.0	2024-06-19
Enamine	EN300-233600-0.5g	5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol	1864052-11-8	95%	0.5g	$407.0	2024-06-19
Enamine	EN300-233600-1.0g	5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol	1864052-11-8	95%	1.0g	$528.0	2024-06-19
Enamine	EN300-233600-2.5g	5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol	1864052-11-8	95%	2.5g	$1034.0	2024-06-19
Enamine	EN300-233600-5.0g	5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol	1864052-11-8	95%	5.0g	$1530.0	2024-06-19
Enamine	EN300-233600-10.0g	5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol	1864052-11-8	95%	10.0g	$2269.0	2024-06-19
Enamine	EN300-233600-1g	5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol	1864052-11-8	95%	1g	$528.0	2023-09-15
Enamine	EN300-233600-5g	5-chloro-3-[2-(trimethylsilyl)ethynyl]pyridin-2-ol	1864052-11-8	95%	5g	$1530.0	2023-09-15